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Compound of Interest

Compound Name: n-Octatriacontane-d78

Cat. No.: B12315386 Get Quote

For researchers, scientists, and drug development professionals, n-Octatriacontane-d78
serves as a crucial internal standard for mass spectrometry-based quantitative analysis. This

deuterated long-chain alkane is particularly valuable in metabolomics, lipidomics, and

environmental analysis due to its chemical inertness and distinct mass shift from its unlabeled

counterpart. This technical guide provides an overview of its commercial availability, key

properties, and detailed protocols for its application as an internal standard in research

settings.

Commercial Availability
Several reputable suppliers offer n-Octatriacontane-d78 for research purposes. The product is

typically available in neat form and various quantities. Key suppliers include:

LGC Standards: A prominent supplier of reference materials, offering n-Octatriacontane-
d78.[1]

Mithridion: Provides n-Octatriacontane-d78 in research quantities.[2]

MedchemExpress: A supplier of stable isotope-labeled compounds, including n-
Octatriacontane-d78, for research use.[3]

CDN Isotopes: Specializes in deuterated compounds and lists n-Octatriacontane-d78 in

their catalog.[4]
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Alfa Chemistry: Offers n-Octatriacontane-d78 for experimental and research applications.

[5]

Physicochemical and Technical Data
A summary of the key quantitative data for n-Octatriacontane-d78 is presented in the table

below for easy reference. This information is critical for accurate experimental design and data

interpretation.

Property Value Reference

Chemical Formula C₃₈D₇₈ [4]

CAS Number 1219803-25-4 [4][5]

Molecular Weight 613.51 g/mol [4]

Isotopic Enrichment ≥ 98 atom % D [4]

Unlabeled CAS Number 7194-85-6

Application as an Internal Standard in GC-MS
Analysis
n-Octatriacontane-d78 is primarily utilized as an internal standard (IS) in Gas

Chromatography-Mass Spectrometry (GC-MS) to ensure the accuracy and reproducibility of

quantitative analyses. The fundamental principle lies in adding a known amount of the

deuterated standard to samples and calibration standards. Since the deuterated standard has

nearly identical physicochemical properties to the native analyte (n-Octatriacontane), it co-

elutes from the GC column and experiences similar ionization and fragmentation in the mass

spectrometer. Any sample loss during preparation or injection will affect both the analyte and

the internal standard equally, allowing for reliable quantification based on the ratio of their

signals.

Logical Workflow for Quantitative Analysis using an
Internal Standard
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The following diagram illustrates the logical workflow for using an internal standard in a typical

quantitative analysis.

Logical Workflow: Internal Standard Method
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Click to download full resolution via product page

Caption: Logical workflow for quantitative analysis using an internal standard.

Experimental Protocol: Quantification of Long-Chain
Alkanes in an Environmental Sample
This protocol provides a detailed methodology for the quantification of n-Octatriacontane in a

soil sample using n-Octatriacontane-d78 as an internal standard.

1. Materials and Reagents:

n-Octatriacontane-d78 (Internal Standard)

n-Octatriacontane (Analyte for calibration curve)

Hexane (HPLC grade)

Dichloromethane (HPLC grade)

Anhydrous Sodium Sulfate

Silica Gel (for cleanup)

Soil sample

Standard laboratory glassware and equipment

2. Preparation of Standard Solutions:

Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 10 mg of n-
Octatriacontane-d78 and dissolve it in 10 mL of hexane to prepare a 1 mg/mL stock

solution.

Analyte Stock Solution: Prepare a 1 mg/mL stock solution of n-Octatriacontane in hexane.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

analyte stock solution. Each calibration standard should be spiked with a constant, known
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amount of the IS Stock solution.

3. Sample Preparation and Extraction:

Sample Spiking: To 10 g of the homogenized soil sample, add a known volume of the IS

Stock solution. The amount of IS added should result in a peak that is of similar magnitude to

the expected analyte peak.

Extraction: Extract the spiked soil sample with a mixture of hexane and dichloromethane (1:1

v/v) using sonication or Soxhlet extraction.

Cleanup: Pass the extract through a silica gel column to remove polar interferences. Elute

the alkane fraction with hexane.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen.

4. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Column: A non-polar capillary column (e.g., DB-5ms).

Injection: 1 µL, splitless mode.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp to 320 °C at 10 °C/min.

Hold at 320 °C for 15 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).
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Monitor characteristic ions for n-Octatriacontane (e.g., m/z 57, 71, 85) and n-
Octatriacontane-d78 (e.g., m/z 66, 80, 94 - hypothetical, actual ions would need to be

determined).

5. Data Analysis and Quantification:

Integrate the peak areas of the target analyte and the internal standard in both the sample

and calibration standard chromatograms.

Calculate the response factor (RF) for each calibration standard: RF = (Area_analyte /

Concentration_analyte) / (Area_IS / Concentration_IS)

Generate a calibration curve by plotting the area ratio (Area_analyte / Area_IS) against the

concentration ratio (Concentration_analyte / Concentration_IS).

Calculate the concentration of the analyte in the sample using the area ratio from the sample

chromatogram and the calibration curve.

Experimental Workflow Diagram
The following diagram outlines the key steps in the experimental protocol described above.
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Experimental Workflow: Alkane Quantification in Soil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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